Cas no 1822665-11-1 (Benzenethiol, 4-fluoro-3-methoxy-)

Technical Introduction: Benzenethiol, 4-fluoro-3-methoxy- 4-Fluoro-3-methoxybenzenethiol is a fluorinated aromatic thiol derivative characterized by the presence of both a fluoro and methoxy substituent on the benzene ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine atom enhances metabolic stability and lipophilicity, while the methoxy group contributes to reactivity modulation. The thiol functionality allows for further derivatization, such as in the formation of thioethers or metal complexes. Its precise substitution pattern offers selectivity advantages in cross-coupling and nucleophilic substitution reactions. Suitable for controlled environments due to its potential sensitivity.

Benzenethiol, 4-fluoro-3-methoxy- structure

1822665-11-1 structure

Product Name:Benzenethiol, 4-fluoro-3-methoxy-

CAS No:1822665-11-1

MF:C₇H₇FOS

MW:158.193284273148

CID:5211215

PubChem ID:91874075

Update Time:2025-05-27

Benzenethiol, 4-fluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzenethiol, 4-fluoro-3-methoxy-
- 4-fluoro-3-methoxybenzene-1-thiol
- SCHEMBL18600757
- 1822665-11-1
- EN300-1837013
- F84568
- 4-fluoro-3-methoxybenzenethiol
- Inchi： 1S/C7H7FOS/c1-9-7-4-5(10)2-3-6(7)8/h2-4,10H,1H3
- InChI Key： ZWFKLESVRIVMPG-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(F)C(OC)=C1

Computed Properties

Exact Mass: 158.02016418g/mol
Monoisotopic Mass: 158.02016418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 10.2Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1638722-100mg	4-Fluoro-3-methoxybenzenethiol	1822665-11-1	97%	100mg	￥1050	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1638722-250mg	4-Fluoro-3-methoxybenzenethiol	1822665-11-1	97%	250mg	￥1755	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1638722-1g	4-Fluoro-3-methoxybenzenethiol	1822665-11-1	97%	1g	￥4725	2023-04-15
Enamine	EN300-1837013-0.05g	4-fluoro-3-methoxybenzene-1-thiol	1822665-11-1		0.05g	$827.0	2023-09-19
Enamine	EN300-1837013-0.1g	4-fluoro-3-methoxybenzene-1-thiol	1822665-11-1		0.1g	$867.0	2023-09-19
Enamine	EN300-1837013-0.25g	4-fluoro-3-methoxybenzene-1-thiol	1822665-11-1		0.25g	$906.0	2023-09-19
Enamine	EN300-1837013-0.5g	4-fluoro-3-methoxybenzene-1-thiol	1822665-11-1		0.5g	$946.0	2023-09-19
Enamine	EN300-1837013-1.0g	4-fluoro-3-methoxybenzene-1-thiol	1822665-11-1		1g	$986.0	2023-06-02
Enamine	EN300-1837013-2.5g	4-fluoro-3-methoxybenzene-1-thiol	1822665-11-1		2.5g	$1931.0	2023-09-19
Enamine	EN300-1837013-5.0g	4-fluoro-3-methoxybenzene-1-thiol	1822665-11-1		5g	$2858.0	2023-06-02